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Compound of Interest

Compound Name: (R)-L 888607

Cat. No.: B15552401

Get Quote

Technical Support Center: (R)-L 888607
This technical support center provides researchers, scientists, and drug development

professionals with guidance on optimizing the use of (R)-L 888607, a potent and selective

CRTH2 receptor agonist.

Frequently Asked Questions (FAQs)
Q1: What is (R)-L 888607 and what is its primary mechanism of action?

(R)-L 888607, also known as L-888,607, is a potent and selective synthetic agonist for the

Chemoattractant Receptor-Homologous molecule expressed on Th2 cells (CRTH2), also

known as DP2.[1][2] The CRTH2 receptor is a G-protein coupled receptor (GPCR) involved in

type 2 inflammatory responses.[3] Upon binding of an agonist like (R)-L 888607, the receptor

couples to a Gi heterotrimeric G-protein, which inhibits adenylyl cyclase, leading to a decrease

in intracellular cyclic AMP (cAMP) levels and an increase in intracellular calcium (Ca2+).[4][5]

[6] This signaling cascade promotes the migration and activation of key immune cells in allergic

inflammation, such as T helper type 2 (Th2) lymphocytes, eosinophils, and basophils.[7]

Q2: What is the recommended starting concentration range for in vitro experiments?
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Based on its reported potency, a starting concentration range of 0.1 nM to 100 nM is

recommended for in vitro experiments. The EC50 value for (R)-L 888607 at the human CRTH2

receptor is 0.4 nM, and a concentration of 100 nM has been shown to stimulate eosinophil

chemotaxis.[8] A dose-response experiment is crucial to determine the optimal concentration

for your specific cell type and assay.

Q3: How should I prepare and store (R)-L 888607?

For long-term storage, it is recommended to store (R)-L 888607 at -20°C for up to a year or

-80°C for up to two years.[8] For short-term storage (days to weeks), 0-4°C is suitable.[2] To

prepare a stock solution, reconstitute the compound in a suitable solvent like DMSO. Further

dilutions into aqueous buffers should be made fresh for each experiment to minimize

degradation.

Q4: What are the expected cellular responses following CRTH2 activation by (R)-L 888607?

Activation of the CRTH2 receptor by (R)-L 888607 is expected to induce pro-inflammatory

responses, including:

Chemotaxis (migration) of eosinophils, basophils, and Th2 lymphocytes.[5][6]

Increased intracellular calcium mobilization.[4][9]

Decreased intracellular cAMP levels.[4][6]

Potential for degranulation and release of inflammatory mediators from eosinophils and

basophils.[7]
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Issue Possible Cause(s) Suggested Solution(s)

No or low response to (R)-L

888607

1. Suboptimal Concentration:

The concentration used may

be too low for the specific cell

type or assay sensitivity.

1. Perform a Dose-Response

Curve: Test a wide range of

concentrations (e.g., 0.01 nM

to 1 µM) to determine the

optimal effective concentration.

2. Low CRTH2 Receptor

Expression: The cell line or

primary cells being used may

not express sufficient levels of

the CRTH2 receptor.

2. Verify Receptor Expression:

Confirm CRTH2 expression

using techniques like flow

cytometry, qPCR, or Western

blot. Consider using a cell line

known to express CRTH2

(e.g., certain eosinophilic or

basophilic cell lines) as a

positive control.[9]

3. Compound Degradation:

The compound may have

degraded due to improper

storage or handling.

3. Use Freshly Prepared

Solutions: Prepare fresh

dilutions from a properly stored

stock solution for each

experiment.

High background or non-

specific effects

1. High Concentration: The

concentration of (R)-L 888607

may be too high, leading to off-

target effects.

1. Lower the Concentration:

Based on your dose-response

data, use the lowest

concentration that gives a

maximal specific response.

2. Solvent Effects: The solvent

(e.g., DMSO) used to dissolve

the compound may be causing

cellular toxicity or other non-

specific effects at the final

concentration.

2. Include a Vehicle Control:

Always include a control group

treated with the same

concentration of the solvent

used to dissolve (R)-L 888607.

Ensure the final solvent

concentration is low (typically

<0.1%).
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Inconsistent results between

experiments

1. Cell Passage

Number/Health: Variations in

cell health, density, or passage

number can affect cellular

responses.

1. Standardize Cell Culture

Conditions: Use cells within a

consistent passage number

range, ensure they are healthy

and plated at a consistent

density for each experiment.

2. Reagent Variability:

Inconsistent preparation of

reagents or media can

introduce variability.

2. Use Consistent Reagent

Preparation: Prepare and use

reagents and media

consistently across all

experiments.

Quantitative Data
Table 1: Potency and Selectivity of (R)-L 888607

Parameter Species Value Reference

EC50 (CRTH2) Human 0.4 nM [8]

Ki (CRTH2) Human 4 nM [8]

Ki (DP1) Human 211 nM [8]

Table 2: Selectivity Profile of L-888,607 against other Prostanoid Receptors
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Receptor Ki (nM) Reference

CRTH2/DP2 0.8 [10]

DP/DP1 2331 [10]

TP 283 [10]

EP2 8748 [10]

EP3-III 1260 [10]

EP4 4634 [10]

FP 10018 [10]

IP 14434 [10]

Experimental Protocols
Dose-Response Experiment for Chemotaxis Assay

Cell Preparation: Isolate primary eosinophils or use a cell line known to express CRTH2.

Resuspend cells in an appropriate assay buffer.

Preparation of (R)-L 888607 Dilutions: Prepare a serial dilution of (R)-L 888607 in the assay

buffer, ranging from a high concentration (e.g., 1 µM) to a low concentration (e.g., 0.01 nM).

Include a vehicle control (buffer with solvent).

Chemotaxis Assay Setup: Use a multi-well chemotaxis chamber (e.g., Boyden chamber).

Add the different concentrations of (R)-L 888607 to the lower wells.

Cell Addition: Add the cell suspension to the upper wells, separated from the lower wells by a

porous membrane.

Incubation: Incubate the chamber at 37°C for a predetermined amount of time (e.g., 1-3

hours) to allow for cell migration.

Quantification: After incubation, quantify the number of cells that have migrated to the lower

chamber. This can be done by cell counting, fluorescent labeling, or other appropriate
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methods.

Data Analysis: Plot the number of migrated cells against the concentration of (R)-L 888607.

Fit the data to a sigmoidal dose-response curve to determine the EC50.

Visualizations

Cell Membrane Cytosol

CRTH2
(GPCR) Gi Proteinactivates Adenylyl

Cyclase
inhibits

Intracellular
Ca2+

increases

cAMPproduces

Cellular Response
(Chemotaxis, Activation)

regulates

mediates

(R)-L 888607 binds

Click to download full resolution via product page

Caption: CRTH2 Signaling Pathway activated by (R)-L 888607.
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Caption: Workflow for optimizing (R)-L 888607 concentration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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